Cas no 7682-18-0 (DL-2-Aminobutyric Acid Methyl Ester Hydrochloride)

• Product name: DL-2-Aminobutyric Acid Methyl Ester Hydrochloride
• CAS No: 7682-18-0
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD00058295
• CID: 830414
• PubChem ID: 13283515

DL-2-Aminobutyric Acid Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminobutanoate hydrochloride
• DL-2-Aminobutyric Acid Methyl Ester Hydrochloride
• Methyl DL-2-Aminobutyrate Hydrochloride
• DL-2-AMINO-N-BUTYRIC ACID METHYL ESTER HYDROCHLORIDE
• 2-aminobutyric acid methyl ester hydrochloride
• Methyl D-homoalaninate hydrochloride
• methyl L-2-aminobutanoate hydrochloride
• DL-Methyl 2-aminobutanoate hydrochloride
• DL-alpha-Aminobutyric acid methyl ester hydrochloride
• Methyl 2-aminobutyrate hydrochloride
• H-D-2-Abu-Ome.HCl
• methyl (s)-2-aminobutyrate hydrochloride
• AK115954
• H-Abu-OMe . HCl
• L-2-Aminobutyric Acid Methyl Ester Hydrochloride
• Methyl DL 2-aminobutyrate HCl
• AHAQQEGUPULIOZ-UHFFFAOYSA-N
• NE11
• MFCD00058295
• (R)-2-Aminobutanoic Acid Methyl Ester Hydrochloride
• methyl 2-aminobutanoate;hydrochloride
• MFCD10565758
• FT-0740733
• FT-0774217
• 1346617-05-7
• EN300-102966
• DTXSID60534598
• FT-0661633
• 2-amino-butyric acid methyl ester hydrochloride
• AKOS016010162
• 7682-18-0
• MFCD09037399
• SY026012
• BP-12599
• methyl (S)-2-aminobutanoate hydrochloride
• DL-2-AMINO-N-BUTYRICACIDMETHYLESTERHYDROCHLORIDE
• Methyl 2-aminobutanoate HCl
• SY096587
• CS-W018067
• SY058041
• A848777
• A865408
• Methyl 2-aminobutanoate--hydrogen chloride (1/1)
• 2-Amino-butyric acid methyl ester; hydrochloride
• A0893
• H10859
• L-2-AminobutyricAcid-d5MethylEsterHydrochloride
• METHYL 2-AMINOBUTANOATE,HCL
• SCHEMBL349149
• DB-014849
• H-ABU-OME.HCL

• MDL： MFCD00058295
• Inchi： 1S/C5H11NO2.ClH/c1-3-4(6)5(7)8-2;/h4H,3,6H2,1-2H3;1H
• InChI Key： AHAQQEGUPULIOZ-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C(C([H])(C([H])([H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 153.05600
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 136-138 ºC
• Boiling Point: 175.7°C at 760 mmHg
• Flash Point: 60°C
• Water Partition Coefficient: almost transparency
• PSA: 52.32000
• LogP: 1.39900
• Sensitiveness: Easily absorb moisture

DL-2-Aminobutyric Acid Methyl Ester Hydrochloride Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

DL-2-Aminobutyric Acid Methyl Ester Hydrochloride Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Additional information on DL-2-Aminobutyric Acid Methyl Ester Hydrochloride

DL-2-Aminobutyric Acid Methyl Ester Hydrochloride (CAS No. 7682-18-0): A Comprehensive Overview

DL-2-Aminobutyric Acid Methyl Ester Hydrochloride, a compound with the chemical formula C₅H₁₂N₁O₂·HCl, is a derivative of DL-2-aminobutyric acid that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 7682-18-0, is particularly recognized for its role as an intermediate in the synthesis of various bioactive molecules and its potential applications in modulating neural pathways. The hydrochloride salt form enhances its solubility and stability, making it a valuable asset in both laboratory settings and industrial processes.

The DL-2-aminobutyric acid methyl ester hydrochloride is structurally similar to the natural neurotransmitter GABA (gamma-aminobutyric acid) but with a methyl ester group at the amino position, which imparts distinct pharmacological properties. This modification influences its metabolic pathways and interactions with biological targets, making it a subject of extensive research in drug discovery. Recent studies have highlighted its potential in developing novel therapeutic agents for neurological disorders, including epilepsy, anxiety, and neurodegenerative diseases.

In the realm of medicinal chemistry, the synthesis of DL-2-aminobutyric acid methyl ester hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The methyl ester group introduces a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Advanced synthetic methodologies, such as asymmetric synthesis and catalytic hydrogenation, have been employed to enhance the efficiency of producing this compound on an industrial scale.

One of the most compelling aspects of DL-2-aminobutyric acid methyl ester hydrochloride is its role as a precursor in the development of GABAergic drugs. GABAergic systems are crucial for regulating neuronal excitability and are implicated in various neurological conditions. By modifying the natural pathway of GABA metabolism, researchers aim to develop drugs that can selectively target these systems without causing unintended side effects. The hydrochloride salt form ensures that the compound remains stable and bioavailable, which is essential for therapeutic applications.

Recent breakthroughs in neuropharmacology have demonstrated the potential of DL-2-aminobutyric acid methyl ester hydrochloride in treating conditions characterized by excessive neuronal activity. For instance, preclinical studies have shown that derivatives of this compound can modulate GABA receptors, leading to reduced seizure activity in animal models of epilepsy. These findings have spurred further investigation into its clinical potential and have opened new avenues for developing next-generation anticonvulsant therapies.

The compound's versatility extends beyond neurological applications. It has been explored as a tool in understanding metabolic pathways and enzyme kinetics due to its interaction with various enzymes involved in amino acid metabolism. Researchers have utilized DL-2-aminobutyric acid methyl ester hydrochloride as a substrate or inhibitor to study the function of enzymes such as transaminases and esterase enzymes. This has provided valuable insights into disease mechanisms and has paved the way for developing enzyme-based diagnostic tools.

In industrial applications, DL-2-aminobutyric acid methyl ester hydrochloride serves as a key intermediate in synthesizing more complex molecules used in pharmaceuticals and agrochemicals. Its structural features make it an ideal building block for constructing heterocyclic compounds, which are prevalent in many bioactive molecules. The ability to modify its structure through various chemical reactions allows chemists to design molecules with tailored properties for specific applications.

The safety profile of DL-2-aminobutyric acid methyl ester hydrochloride has been thoroughly evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant side effects when used under controlled conditions. However, as with any pharmacological agent, careful consideration must be given to dosage and administration protocols to minimize potential risks.

The future prospects of DL-2-aminobutyric acid methyl ester hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications and optimizing synthetic routes for cost-effective production. Advances in computational chemistry and artificial intelligence are also expected to play a significant role in accelerating drug discovery processes involving this compound. By leveraging these technologies, scientists can predict novel derivatives with enhanced pharmacological properties more efficiently than traditional methods.

In conclusion, DL-2-Aminobutyric Acid Methyl Ester Hydrochloride (CAS No. 7682-18-0) is a multifaceted compound with significant implications in pharmaceutical research and biotechnology. Its unique structural features make it a valuable tool for developing novel therapeutic agents, particularly in treating neurological disorders. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of medicinal chemistry innovation.